Cas no 1805841-51-3 (2-(Chloromethyl)-3-fluorophenylpropanal)

• Product Name: 2-(Chloromethyl)-3-fluorophenylpropanal
• CAS No: 1805841-51-3
• MF: C₁₀H₁₀ClFO
• MW: 200.637205600739
• CID: 4961813
• Update Time: 2025-05-23

2-(Chloromethyl)-3-fluorophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-fluorophenylpropanal

• Inchi： 1S/C10H10ClFO/c1-7(6-13)8-3-2-4-10(12)9(8)5-11/h2-4,6-7H,5H2,1H3
• InChI Key： NGZCADBEONCYLC-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=CC=1C(C=O)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1

Additional information on 2-(Chloromethyl)-3-fluorophenylpropanal

Recent Advances in the Study of 2-(Chloromethyl)-3-fluorophenylpropanal (CAS: 1805841-51-3) in Chemical Biology and Pharmaceutical Research

2-(Chloromethyl)-3-fluorophenylpropanal (CAS: 1805841-51-3) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. Recent studies have focused on its synthesis, reactivity, and biological activity, providing new insights into its utility as a building block for more complex molecules. This research brief aims to summarize the latest findings related to this compound, highlighting its role in medicinal chemistry and its potential therapeutic applications.

The synthesis of 2-(Chloromethyl)-3-fluorophenylpropanal has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. These advancements are critical for scaling up the compound's availability for further pharmacological testing. Additionally, the compound's reactivity with various nucleophiles has been explored, revealing its potential as a versatile intermediate in the synthesis of fluorinated pharmaceuticals.

In terms of biological activity, preliminary studies suggest that 2-(Chloromethyl)-3-fluorophenylpropanal exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This finding has sparked interest in its potential as a lead compound for developing anti-inflammatory agents. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and optimize its pharmacological profile. The fluorinated aromatic ring in its structure is believed to contribute to its bioactivity, making it a promising candidate for structure-activity relationship (SAR) studies.

Another area of research focuses on the compound's potential applications in targeted drug delivery systems. Its chemical properties allow for conjugation with various drug molecules and nanoparticles, enhancing their stability and bioavailability. Recent experiments have demonstrated successful conjugation with anticancer agents, leading to improved tumor targeting and reduced off-target effects. These findings underscore the compound's versatility and its potential to address current challenges in drug delivery.

Despite these promising developments, challenges remain in fully understanding the compound's safety profile and long-term effects. Toxicological studies are ongoing to assess its biocompatibility and potential side effects. Researchers are also investigating strategies to further modify its structure to enhance its selectivity and reduce any undesirable interactions. Collaborative efforts between chemists, biologists, and pharmacologists are essential to advancing these studies and translating findings into clinical applications.

In conclusion, 2-(Chloromethyl)-3-fluorophenylpropanal (CAS: 1805841-51-3) represents a valuable tool in chemical biology and pharmaceutical research. Its unique properties and multifunctional nature make it a compelling subject for further investigation. Continued research into its synthesis, reactivity, and biological activity will likely yield new opportunities for drug development and therapeutic innovation. This brief highlights the current state of knowledge and points to exciting directions for future studies in this field.